Cas no 70831-50-4 (1,3-O-Benzylidene-D-arabitol)

1,3-O-Benzylidene-D-arabitol structure
1,3-O-Benzylidene-D-arabitol structure
Product Name:1,3-O-Benzylidene-D-arabitol
CAS No:70831-50-4
MF:C12H16O5
MW:240.252444267273
CID:975666
PubChem ID:3945069
Update Time:2025-04-19

1,3-O-Benzylidene-D-arabitol Chemical and Physical Properties

Names and Identifiers

    • 1,3-O-Benzylidene-D-arabitol
    • 1,3-O-benzylidene-D-xylitol
    • 13964P
    • AC1N0XGH
    • AG-G-76865
    • CTK8F2993
    • HMS1548L03
    • Oprea1_126623
    • SureCN4736780
    • TimTec1_005173
    • 70831-50-4
    • DTXSID50398146
    • SCHEMBL4736780
    • 1-(5-hydroxy-2-phenyl-1,3-dioxan-4-yl)ethane-1,2-diol
    • Inchi: 1S/C12H16O5/c13-6-9(14)11-10(15)7-16-12(17-11)8-4-2-1-3-5-8/h1-5,9-15H,6-7H2
    • InChI Key: IENSYSQTQGXKIV-UHFFFAOYSA-N
    • SMILES: O1C(C2C=CC=CC=2)OCC(C1C(CO)O)O

Computed Properties

  • Exact Mass: 240.09977361g/mol
  • Monoisotopic Mass: 240.09977361g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 79.2Ų

1,3-O-Benzylidene-D-arabitol Pricemore >>

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